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Abstract
Nickel-62 (⁶²Ni) holds a unique position in nuclear astrophysics as the most tightly bound

nucleus in terms of binding energy per nucleon. Its synthesis in stars is a complex interplay of

various nucleosynthetic processes occurring in diverse stellar environments. This technical

guide provides an in-depth exploration of the stellar nucleosynthesis of ⁶²Ni, detailing the

primary astrophysical sites, the governing reaction pathways, and the experimental

methodologies used to elucidate these processes. Quantitative data are summarized in

structured tables for comparative analysis, and key processes are visualized through detailed

diagrams to facilitate a comprehensive understanding for researchers, scientists, and

professionals in drug development who may utilize isotopic data in their respective fields.

Introduction
The cosmic origin of the elements is a cornerstone of modern astrophysics. While elements

lighter than iron are primarily forged through fusion reactions in stellar interiors, the production

of iron-peak and heavier elements involves more complex processes. Nickel-62 is of particular

interest due to its maximal nuclear binding energy, making it a significant endpoint in stellar

nucleosynthesis.[1] Understanding the stellar pathways leading to the formation of ⁶²Ni

provides crucial insights into the physics of stellar evolution, supernova explosions, and the

chemical enrichment of the galaxy.
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Astrophysical Sites and Nucleosynthetic Processes
The synthesis of ⁶²Ni is not attributed to a single stellar environment but is rather the result of

contributions from several key astrophysical sites and processes.

Asymptotic Giant Branch (AGB) Stars and the s-Process
Low- to intermediate-mass stars (approximately 0.8 to 8 solar masses) evolve into Asymptotic

Giant Branch (AGB) stars in their later stages. Within the helium-burning shells of these stars,

the slow neutron capture process (s-process) is a significant contributor to the production of

⁶²Ni.[2][3] The s-process involves the gradual capture of neutrons by seed nuclei, followed by

beta decay if the newly formed isotope is unstable.[3] The primary neutron sources in AGB

stars are the ¹³C(α,n)¹⁶O and ²²Ne(α,n)²⁵Mg reactions.[4][5] The s-process path methodically

builds up heavier elements from iron-peak seed nuclei, including the stable isotopes of nickel.

Supernovae: The Engines of Explosive Nucleosynthesis
Supernova explosions provide the extreme conditions of temperature and density necessary

for the rapid synthesis of a wide range of elements, including ⁶²Ni.

Type Ia supernovae, the thermonuclear explosions of carbon-oxygen white dwarfs in binary

systems, are significant producers of iron-peak elements.[6][7] During these explosions,

explosive silicon burning occurs, where a quasi-equilibrium of nuclear reactions leads to the

formation of various isotopes, including ⁶²Ni.[1] The final abundances of the nickel isotopes are

sensitive to the progenitor metallicity and the specific explosion model.

Massive stars (> 8 solar masses) end their lives in core-collapse supernovae. The shock wave

from the collapsing core heats the overlying layers of the star, triggering explosive

nucleosynthesis. In the inner regions, where temperatures exceed 3.5 GK, incomplete silicon

burning and alpha-rich freeze-out occur, leading to the production of ⁵⁶Ni, which subsequently

decays to iron, and also directly synthesizing stable nickel isotopes like ⁶²Ni.[2][8]

Quantitative Data
The following tables summarize key quantitative data related to the stellar nucleosynthesis of

Nickel-62.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.osti.gov/biblio/978773
https://en.wikipedia.org/wiki/S-process
https://en.wikipedia.org/wiki/S-process
https://arxiv.org/pdf/2510.18124
https://research-portal.uu.nl/files/1437867/herwig_03_thesprocess.pdf
https://www.ucolick.org/~woosley/ay220-15/lectures/lecture12.4x.pdf
https://www.icts.res.in/sites/default/files/seminar%20doc%20files/Bernhard%20Muller%20-%20GWA%2002-05-2022.pdf
https://archive.int.washington.edu/PHYS554/winter_2004/chapter6_04.pdf
https://www.osti.gov/biblio/978773
https://en.wikipedia.org/wiki/Silicon-burning_process
https://www.benchchem.com/product/b1143302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotopic Abundances of Nickel
Isotope Solar Abundance (%)[9]

⁵⁸Ni 68.077

⁶⁰Ni 26.223

⁶¹Ni 1.140

⁶²Ni 3.634

⁶⁴Ni 0.926

Key Nuclear Reactions and Decay Data
Reaction/Decay Q-value (MeV) Half-life Notes

⁶¹Ni(n,γ)⁶²Ni 10.597 -
A key reaction in the

s-process.

⁵⁸Fe(α,γ)⁶²Ni 6.533 -

A potential reaction

pathway in alpha-rich

environments.

⁶²Cu → ⁶²Ni + e⁺ + νe 3.947 9.67 min[10][11]

A precursor in some

explosive burning

scenarios.[10][11]

⁶²Zn → ⁶²Cu + e⁺ + νe 1.631 9.193 h[12]
A precursor to ⁶²Cu.

[12]

Comparative Nucleosynthetic Yields of ⁶²Ni in
Supernova Models
The yield of ⁶²Ni in supernova explosions is dependent on the specific model parameters, such

as the progenitor mass and metallicity. Below is a comparative summary from various

theoretical models.
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Supernova
Model

Progenitor
Mass/System

Metallicity (Z)
⁶²Ni Yield
(Solar Masses)

Reference

Type Ia (Delayed

Detonation)

Chandrasekhar

Mass
Solar ~1.5 x 10⁻⁵ [13]

Type Ia (Sub-

Chandrasekhar)
1.06 M☉ Solar ~4.0 x 10⁻⁶ [13]

Core-Collapse

(15 M☉)
15 M☉ Solar

Varies with

explosion energy
[14][15]

Core-Collapse

(25 M☉)
25 M☉ Solar

Varies with

explosion energy
[14][15]

Note: Yields can vary significantly between different model assumptions and explosion physics.

Experimental Protocols
The determination of nuclear reaction rates crucial for stellar nucleosynthesis models relies on

sophisticated experimental techniques.

Measurement of (n,γ) Cross Sections
A key reaction in the s-process production of ⁶²Ni is ⁶¹Ni(n,γ)⁶²Ni. The cross-section of this

reaction at stellar energies is measured using time-of-flight (TOF) facilities like n_TOF at

CERN.

Experimental Workflow:

Neutron Beam Production: A high-energy proton beam from a synchrotron impinges on a

spallation target (e.g., lead), producing a broad spectrum of neutrons.[16]

Time-of-Flight Measurement: The neutrons travel down a long flight path (e.g., ~185 meters

at n_TOF EAR1), and their energy is determined by their time of arrival at the experimental

station.[2]

Target Preparation: A highly enriched, thin foil of the isotope of interest (e.g., ⁶¹Ni) is placed

in the neutron beam.
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Gamma-Ray Detection: The prompt gamma-rays emitted from the (n,γ) reaction are detected

by a surrounding array of scintillators or germanium detectors.[10][17] A total absorption

calorimeter can be used to measure the total energy of the gamma-ray cascade.[2][18]

Data Acquisition and Analysis: The time-of-flight information is correlated with the detected

gamma-ray events to determine the neutron capture yield as a function of neutron energy.

This yield is then used to calculate the reaction cross-section.

Accelerator Mass Spectrometry (AMS) for Reaction
Product Quantification
For reactions producing long-lived radioactive isotopes, such as ⁶²Ni(n,γ)⁶³Ni, direct counting of

the product nuclei is often more feasible than decay counting. Accelerator Mass Spectrometry

(AMS) is a highly sensitive technique for this purpose.[19][20]

Experimental Protocol:

Sample Preparation: Following irradiation of the target material (e.g., ⁶²Ni), the sample is

chemically processed to extract the nickel and remove any isobaric interference (e.g., ⁶³Cu).

This may involve electrodissolution and the formation of nickel carbonyl gas for purification.

Ion Source: The purified nickel sample is placed in the ion source of the AMS system, where

it is sputtered to produce a beam of negative ions.[9]

Acceleration and Stripping: The negative ions are accelerated to high energies (MeV) in a

tandem accelerator. In the terminal of the accelerator, the ions pass through a thin foil or gas,

which strips off multiple electrons, destroying molecular isobars and creating highly charged

positive ions.[9]

Mass and Charge State Selection: A series of magnets and electrostatic analyzers are used

to select the ions of the desired mass and charge state (e.g., ⁶³Ni).

Detection: The selected ions are then directed to a detector that can count individual ions,

allowing for a precise measurement of the isotopic ratio (e.g., ⁶³Ni/⁶²Ni).[20]

Visualizations of Nucleosynthesis Pathways
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The following diagrams, generated using the DOT language, illustrate the key reaction

pathways for the synthesis of Nickel-62.

⁵⁸Fe ⁵⁹Fe(n,γ)
⁵⁹Coβ⁻

⁶⁰Co(n,γ)
⁶⁰Niβ⁻

⁶¹Ni(n,γ)
⁶²Ni(n,γ)

⁶³Ni(n,γ)
⁶³Cuβ⁻

Click to download full resolution via product page

Caption: The s-process pathway to Nickel-62 in AGB stars.
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Caption: Simplified silicon burning and alpha-rich freeze-out pathway.
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Conclusion
The stellar nucleosynthesis of Nickel-62 is a multifaceted process, with significant contributions

from both quiescent stellar evolution in AGB stars and explosive events like supernovae. The s-

process in AGB stars provides a steady production pathway, while explosive silicon burning

and related processes in supernovae are responsible for the bulk of the iron-peak elements,

including ⁶²Ni. The precise yields are sensitive to the astrophysical conditions, highlighting the

importance of accurate nuclear reaction data obtained through sophisticated experimental

techniques. Continued research, combining theoretical modeling with experimental

measurements, will further refine our understanding of the cosmic origins of this uniquely stable

nucleus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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